![molecular formula C5H10ClNO B6219882 (5S)-5-methylpyrrolidin-3-one hydrochloride CAS No. 2708342-87-2](/img/no-structure.png)
(5S)-5-methylpyrrolidin-3-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (5S)-5-methylpyrrolidin-3-one hydrochloride involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "5-methylpyrrolidin-3-one", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethyl acetate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Dissolve 5-methylpyrrolidin-3-one in methanol.", "Step 2: Add hydrochloric acid to the solution and stir for 1 hour at room temperature.", "Step 3: Add sodium hydroxide to the solution to adjust the pH to 9-10.", "Step 4: Extract the solution with ethyl acetate.", "Step 5: Wash the organic layer with water and dry over sodium sulfate.", "Step 6: Concentrate the solution under reduced pressure to obtain the crude product.", "Step 7: Dissolve the crude product in hydrochloric acid and stir for 1 hour at room temperature.", "Step 8: Add sodium hydroxide to the solution to adjust the pH to 9-10.", "Step 9: Extract the solution with ethyl acetate.", "Step 10: Wash the organic layer with water and dry over sodium sulfate.", "Step 11: Concentrate the solution under reduced pressure to obtain the pure product as a white solid." ] } | |
2708342-87-2 | |
Molecular Formula |
C5H10ClNO |
Molecular Weight |
135.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.